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Compound of Interest

Compound Name: Sodium tellurate

CAS No.: 10101-83-4

Cat. No.: B167377

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Sodium Tellurate, a compound that, while valuable in research,

presents significant health hazards. Adherence to these procedural steps is critical for safe

handling, storage, and disposal.

Sodium Tellurate is toxic if swallowed, inhaled, or comes into contact with skin.[1][2] It can

cause irritation to the skin, eyes, and respiratory system.[3][4] Prolonged or repeated exposure

may lead to damage to the liver and kidneys.[3] Acute exposure symptoms can include a

metallic taste, a characteristic garlic-like odor on the breath and sweat, headaches, drowsiness,

and nausea.[5][6]

Personal Protective Equipment (PPE): Your First Line of
Defense
A multi-layered approach to PPE is mandatory when working with Sodium Tellurate. The

appropriate level of protection depends on the potential for exposure.
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Exposure Level Required Personal Protective Equipment

Standard Handling

Respiratory: NIOSH-approved respirator,

especially when dust may be generated.[7][8]

Hand: Impervious chemical-resistant gloves.[9]

Eye/Face: Chemical safety goggles or a face

shield.[1] Body: Protective work clothing or lab

coat.[9]

Potential for Dust/Aerosol

Respiratory: A supplied-air respirator with a full

facepiece is recommended for exposures

exceeding 0.1 mg/m³ (as Tellurium).[3]

Emergency/Spill

Respiratory: A full facepiece self-contained

breathing apparatus (SCBA).[3][5] Body: A fully-

encapsulating, chemical-resistant suit.[5]

Engineering Controls and Safe Work Practices
Beyond PPE, the laboratory environment itself should be engineered to minimize exposure.

Control Type Specific Recommendations

Ventilation

Always handle Sodium Tellurate in a chemical

fume hood.[8] Use local exhaust ventilation

where dust formation is possible.[1][7]

Emergency Equipment

Ensure that eyewash stations and safety

showers are readily accessible and in close

proximity to the workstation.[3][4]

Hygiene

Do not eat, drink, or smoke in areas where

Sodium Tellurate is handled.[3][8] Wash hands

thoroughly after handling the compound, before

breaks, and at the end of the workday.[4][8]

Housekeeping
Avoid the formation and accumulation of dust.[4]

[8][10]
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Operational Plan: A Step-by-Step Guide to Handling
Sodium Tellurate
1. Pre-Operational Checks:

Verify that the chemical fume hood is functioning correctly.
Ensure that the safety shower and eyewash station have been recently tested and are
unobstructed.
Assemble all necessary PPE and inspect it for any damage.
Have spill cleanup materials readily available.

2. Handling Procedure:

Don all required PPE before opening the container.
Carefully weigh and transfer the material within the fume hood to minimize dust generation.
If creating a solution, add the solid to the liquid slowly to prevent splashing.
Keep the container tightly closed when not in use.[3][4][8]

3. Post-Handling and Storage:

Decontaminate the work surface thoroughly.
Properly remove and dispose of contaminated PPE.
Store Sodium Tellurate in a cool, dry, well-ventilated area in a tightly sealed container.[3][4]
[8]
Store away from incompatible materials such as oxidizing agents and acids.[3][4][7]

Disposal Plan: Managing Sodium Tellurate Waste
Sodium Tellurate must be disposed of as hazardous waste.

1. Waste Collection:

Collect all waste, including contaminated consumables and excess material, in a clearly
labeled, sealed container.
Do not mix with other waste streams.[8]

2. Disposal Protocol:
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Follow all local, state, and federal regulations for hazardous waste disposal.[3][7][8]
Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.
Under no circumstances should Sodium Tellurate be disposed of down the drain.[1][8][10]

Emergency Procedures: In Case of Exposure or
Spill
Immediate and appropriate action is critical in an emergency.

Exposure Type Immediate First Aid

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[4][5]

Skin Contact

Remove all contaminated clothing. Immediately

wash the affected skin with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention if irritation develops or

persists.[4][5]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, making sure to

lift the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][4][5]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[5][9]

Spill Response:

Evacuate all non-essential personnel from the immediate area.[3]

Wearing the appropriate emergency PPE, contain the spill.
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Carefully clean up the spill, avoiding dust generation. A HEPA-filtered vacuum is preferred for

solids.[7] Otherwise, gently sweep the material and place it into a sealed container for

disposal.[3]

Ventilate the area and wash the spill site once the material has been removed.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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